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For Researchers, Scientists, and Drug Development Professionals

PARAPLAST PLUS® is a specialized tissue embedding medium widely utilized in histology

and pathology laboratories. It is engineered to provide superior tissue infiltration and produce

high-quality sections with minimal compression, which is crucial for detailed morphological

analysis. This guide delves into the technical composition of PARAPLAST PLUS®, its

functional advantages, and the standard workflow for its application.

Core Composition
PARAPLAST PLUS® is a composite material, meticulously formulated from a blend of highly

purified paraffin and synthetic polymers, with the addition of a key penetration-enhancing

agent.[1][2][3][4] This combination is designed to overcome the challenges associated with

embedding dense or large tissue samples.[2][4][5][6]

The primary components are:

Highly Purified Paraffin Wax: Forms the bulk of the medium, providing the structural matrix

for tissue embedding. Its purity ensures that there is no stainable residue left on the tissue

sections.[5]

Plastic Polymers: These additives of regulated molecular weights enhance the elasticity and

tensile strength of the paraffin wax.[1][3][4] This results in improved ribbon continuity during
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sectioning and allows for the cutting of thin, wrinkle-free sections, even with tissues that are

inherently brittle.[1][2][3]

Dimethyl Sulfoxide (DMSO): This is the distinguishing component of PARAPLAST PLUS®.

[2][4][6] It is a penetration enhancer that accelerates the infiltration of the embedding

medium into the tissue.[2][4] This is particularly beneficial for large or dense tissue samples

that are typically difficult to infiltrate.[2][5]

Quantitative Composition
The following table summarizes the known quantitative data for the components of

PARAPLAST PLUS®.

Component CAS Number
Percentage by
Weight

Function

Paraffin 8002-74-2 >98%
Primary embedding

matrix.[7][8]

Dimethyl Sulfoxide

(DMSO)
67-68-5 0.8%

Accelerates tissue

penetration and

infiltration.[3][5][9]

Plastic/Complex

Elastomers (e.g.,

Polyisobutylene)

9003-27-4 <1%

Improves elasticity,

reduces compression,

and enhances ribbon

continuity during

sectioning.[1][7]

Experimental Protocols: Tissue Infiltration and
Embedding Workflow
While PARAPLAST PLUS® is not directly involved in signaling pathways, it is a critical

component of the experimental workflow in histological studies. The following protocol outlines

the standard procedure for tissue processing and embedding using this medium.

Objective: To thoroughly infiltrate a fixed tissue sample with PARAPLAST PLUS® to provide a

solid support for microtome sectioning.
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Methodology:

Dehydration: The fixed tissue is passed through a graded series of ethanol solutions (e.g.,

70%, 95%, 100%) to remove water.

Clearing: The dehydrated tissue is then treated with a clearing agent, such as xylene, to

remove the ethanol. This step makes the tissue translucent and miscible with the molten

paraffin.

Infiltration: The cleared tissue is immersed in molten PARAPLAST PLUS® at its melting

point of 56°C.[1][4] The presence of DMSO in the formula can reduce the required infiltration

time by up to one-third compared to standard paraffin.[10]

Embedding: The infiltrated tissue is oriented in a mold filled with molten PARAPLAST
PLUS® and allowed to cool and solidify, forming a "block."

Sectioning: The solidified block is then sectioned using a microtome to produce thin ribbons

of tissue, which can be as thin as 2-4 micrometers.[3][5]

Mounting and Staining: The sections are mounted on microscope slides and can then be

stained for microscopic examination.

Workflow Visualization
The following diagram illustrates the key stages of the tissue embedding process using

PARAPLAST PLUS®.
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Tissue Processing Workflow with PARAPLAST PLUS®

1. Dehydration
(Graded Ethanol Series)

2. Clearing
(e.g., Xylene)

3. Infiltration
(Molten PARAPLAST PLUS® at 56°C)

4. Embedding
(Block Formation)

DMSO (0.8%) in PARAPLAST PLUS®
accelerates this step, especially

for dense or large tissues.

5. Sectioning
(Microtome)

6. Mounting & Staining

Microscopic
Analysis

Click to download full resolution via product page

A diagram illustrating the tissue processing and embedding workflow using PARAPLAST
PLUS®.
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Conclusion
PARAPLAST PLUS® is an advanced formulation for tissue embedding, offering significant

advantages over standard paraffin waxes. Its unique composition, featuring a blend of purified

paraffin, plastic polymers, and a precise concentration of DMSO, makes it an ideal choice for

researchers and clinicians working with challenging tissue specimens. The enhanced infiltration

and sectioning quality facilitated by PARAPLAST PLUS® are instrumental in achieving clear

and accurate histological results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1176158?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

